- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Glycinated bile acids and derivatives
Glycated bile acids and their derivatives are a class of important biologically active compounds found in the human liver, gallbladder, and digestive tract. These molecules play critical roles in lipid metabolism, cholesterol regulation, and bile acid recycling. Glycation involves the formation of stable complexes between bile acids and glycine or other amino acids through non-enzymatic processes, which can occur both in vivo and in vitro.
Glycated bile acids exhibit unique physicochemical properties compared to their unmodified counterparts, such as enhanced solubility and altered bioavailability. They have garnered significant interest due to potential applications in various therapeutic areas. For instance, they are being explored for their anti-inflammatory, antioxidant, and hepatoprotective activities. Additionally, these compounds serve as valuable research tools in elucidating the mechanisms of bile acid metabolism and signaling pathways.
In drug development, glycated bile acids can be utilized as prodrugs or to modulate pharmacokinetic properties. Their derivatives include analogues with modified structures that enhance their efficacy or reduce side effects. Studies on these derivatives are ongoing, aiming to uncover new therapeutic strategies for diseases associated with impaired bile acid homeostasis, such as non-alcoholic fatty liver disease (NAFLD), cholestatic liver diseases, and inflammatory bowel diseases.
In summary, glycated bile acids and their derivatives represent promising agents in the field of bile acid research and drug development, offering a rich avenue for exploring novel therapeutic approaches.
-
Dihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical SynthesisDihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical Synthesis Dihydroxyacetone (DHA) is a three-carbon sugar derivative that plays a crucial role in various biochemical pathways and has found significant applications in chemical biopharmaceutical synthesis. This molecule serves as an essential precursor in the biosynthesis of lipids, carbohydrates, and other biomolecules, making it...
-
Crystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical BiopharmaceuticalsCrystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical Biopharmaceuticals Introduction to the Compound The compound 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride (hereafter referred to as "the compound") represents a novel entity in the field of...
-
Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
-
Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
-
Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
